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Compound of Interest

Compound Name: Tetraethylammonium lodide

Cat. No.: B1221715

An In-depth Technical Guide to the Molar Mass and Molecular Weight of Tetraethylammonium
lodide

Introduction

Tetraethylammonium iodide (TEAI) is a quaternary ammonium compound with significant
applications in both pharmacological research and organic synthesis.[1] Its utility ranges from
serving as a source of tetraethylammonium ions for physiological studies to acting as a phase-
transfer catalyst in various chemical reactions.[1][2][3] An accurate understanding of its
fundamental chemical properties, particularly its molar mass and molecular weight, is
paramount for researchers, scientists, and drug development professionals. This guide
provides a comprehensive overview of these properties, methodologies for their determination,
and the underlying principles.

Molar Mass and Molecular Weight: A Clarification

In chemistry, the terms "molecular weight" and "molar mass" are often used interchangeably,
though they are technically distinct.

¢ Molecular Weight (or Relative Molecular Mass): This is a dimensionless quantity
representing the ratio of the mass of a molecule to one-twelfth the mass of a carbon-12
atom.
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e Molar Mass: This is the mass of one mole of a substance, expressed in grams per mole (
g/mol ). Numerically, it is equivalent to the molecular weight.

For practical applications in laboratory settings, where substances are measured in grams and
moles, molar mass is the more commonly used term.

Core Data of Tetraethylammonium lodide

The calculation of the molar mass of Tetraethylammonium lodide is derived from its chemical
formula and the atomic weights of its constituent elements.

Chemical Formula

The chemical formula for Tetraethylammonium lodide is CsH2oIN.[1][2][3] It is an ionic
compound consisting of a positively charged tetraethylammonium cation ([N(CzHs)4]*) and a
negatively charged iodide anion (I7).

Molar Mass Calculation and Data

The molar mass is calculated by summing the atomic weights of all atoms in the empirical
formula. The accepted molar mass for Tetraethylammonium lodide is approximately 257.16
g/mol .[4][5][6]

The table below summarizes the quantitative data for Tetraethylammonium lodide.

Property Data

Chemical Formula CsH20IN

Molar Mass (Calculated) 257.16 g/mol

Appearance Colorless or yellowish crystalline solid.[1][6]

Table 1: Molar Mass Calculation Breakdown
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Standard
Number of . . Total Mass (
Element Symbol Atomic Weight
Atoms g/mol )
(g/mol)
Carbon C 8 12.011 96.088
Hydrogen H 20 1.008 20.160
Nitrogen N 1 14.007 14.007
lodine | 1 126.904 126.904
Total 257.159

Note: The calculated value of 257.159 g/mol is consistent with cited values.[1] Minor variations

in published molar masses (e.g., 257.16 g/mol ) can arise from using rounded atomic weights.
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Identify Chemical Formula:
CsH20IN

List Constituent Elements:
Carbon (C), Hydrogen (H),
Nitrogen (N), lodine (1)

Determine Atom Count for Each Element:
C:8,H:20,N: 1, I: 1

Obtain Standard Atomic Weights (g/mol):
C:12.011, H: 1.008
N: 14.007, I: 126.904

Calculate Total Mass for Each Element:
(Atom Count) x (Atomic Weight)

Sum the Total Masses:
96.088 + 20.160 + 14.007 + 126.904

Result: Molar Mass
257.159 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molar mass of Tetraethylammonium lodide.
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Experimental Protocols for Molecular Weight
Determination

While the molar mass can be accurately calculated from the chemical formula, experimental
methods are crucial for confirmation and for analyzing unknown samples. For quaternary
ammonium compounds like TEAI, several techniques are suitable.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
(m/z) of ionized molecules. For a compound like TEAI, electrospray ionization (ESI) is
particularly effective as it is a soft ionization technique suitable for ionic and polar molecules.

Methodology:

o Sample Preparation: A dilute solution of TEAI is prepared in a suitable solvent, typically a
mixture of water and a volatile organic solvent like methanol or acetonitrile.

« Infusion and lonization: The sample solution is introduced into the ESI source. A high voltage
is applied to a capillary, causing the solution to form a fine spray of charged droplets. As the
solvent evaporates, the analyte ions (in this case, the tetraethylammonium cation,
[N(Cz2H5s)a]*) are released into the gas phase.

o Mass Analysis: The gaseous ions are guided into a mass analyzer (e.g., quadrupole, time-of-
flight). The analyzer separates the ions based on their m/z ratio.

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.

o Data Interpretation: For TEAI, the primary peak in the positive ion mode spectrum will
correspond to the tetraethylammonium cation ([CsH20N]*). The molecular weight of the
cation is calculated from this m/z value. The iodide anion is observed in negative ion mode.
The full molecular weight is inferred by confirming the presence of both ions.
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Sample Preparation:

Dissolve TEAI in a
polar solvent (e.g., Methanol/Water)

Electrospray lonization (ESI):
Generate gaseous [N(CzHs)4]* ions

Mass Analysis:
Separate ions based on
mass-to-charge (m/z) ratio

Detection:
Generate mass spectrum

Data Analysis:
Identify peak corresponding to
the tetraethylammonium cation

Click to download full resolution via product page

Caption: Experimental workflow for Mass Spectrometry analysis of TEAI.

Argentometric Titration

Argentometric titration is a type of precipitation titration used to determine the concentration of
halide ions in a sample. This method is suitable for TEAI as it allows for the quantification of the
iodide anion.

Methodology:

o Sample Preparation: A precisely weighed sample of TEAI is dissolved in deionized water,
often mixed with an alcohol like isopropyl alcohol to ensure complete dissolution.[7]
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 Titrant: A standardized solution of silver nitrate (AgNOs) of a known concentration is used as
the titrant.

 Titration: The AgNOs solution is slowly added to the TEAI solution. The silver ions (Ag+)
react with the iodide ions (I7) to form a solid precipitate of silver iodide (Agl).

o Reaction: Ag*(aq) + I=(aq) — Agl(s)

» Endpoint Detection: The endpoint, where all the iodide ions have reacted, is detected
potentiometrically using a silver ion-selective electrode (ISE).[7] The electrode measures the
change in the concentration of Ag* ions in the solution. A sharp change in the electrode
potential indicates the endpoint.

o Calculation: The volume of AgNOs titrant used to reach the endpoint is recorded. Using the
stoichiometry of the reaction (1:1), the moles of iodide in the sample can be calculated. From
the initial mass of the TEAI sample and the calculated moles of iodide, the molar mass of
TEAI can be determined.

Applications in Research and Development

The precise molar mass of Tetraethylammonium lodide is critical for numerous applications:

 Stoichiometric Calculations: In organic synthesis, accurate molar mass is essential for
calculating reactant quantities, theoretical yields, and reaction efficiency.[6]

» Solution Preparation: Preparing solutions of known molarity for pharmacological and
physiological assays requires the exact molar mass to ensure accurate dosing and
reproducible results.[1]

e Quality Control: Verifying the molecular weight of TEAI is a key step in quality control to
confirm the identity and purity of the compound.

Conclusion

The molar mass of Tetraethylammonium lodide (CsHz0IN) is a fundamental property, robustly
established at approximately 257.16 g/mol through both calculation and experimental
verification.[1][4] For professionals in research and drug development, a thorough

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://documents.thermofisher.com/TFS-Assets/LPD/Application-Notes/QAC-surfactants-by-argentometric-auto-titration-AppNote.pdf
https://www.benchchem.com/product/b1221715?utm_src=pdf-body
https://www.vulcanchem.com/product/vc1719679
https://en.wikipedia.org/wiki/Tetraethylammonium_iodide
https://www.benchchem.com/product/b1221715?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tetraethylammonium_iodide
https://pubchem.ncbi.nlm.nih.gov/compound/6225
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

understanding of this value and the methods used to determine it, such as mass spectrometry
and argentometric titration, is indispensable for ensuring accuracy, reproducibility, and quality in
their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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